![molecular formula C5H7N3S2 B182065 5-Allylsulfanyl-[1,3,4]thiadiazol-2-ylamine CAS No. 30062-44-3](/img/structure/B182065.png)
5-Allylsulfanyl-[1,3,4]thiadiazol-2-ylamine
Overview
Description
5-Allylsulfanyl-[1,3,4]thiadiazol-2-ylamine (5-AS-[1,3,4]TDZ) is a novel and promising synthetic compound that has been studied for its potential applications in scientific research. 5-AS-[1,3,4]TDZ is a member of the thiadiazol-2-ylamine family, and it has been found to possess a wide range of biological activities.
Scientific Research Applications
Applications in Antitrypanosomal Activity
Synthesis and Antitrypanosomal Properties : The compound 5-Allylsulfanyl-[1,3,4]thiadiazol-2-ylamine has been used to synthesize novel 1,3,4-thiadiazole containing 2-iminothiazolidine-4-ones, which showed significant in vitro antitrypanosomal activity. Specifically, derivatives with the S-allyl group exhibited substantial potency against T. brucei gambience, indicating potential applications in treating Trypanosomiasis (Lelyukh et al., 2023).
Applications in Halocyclization
Halocyclization of Derivatives : The compound has been involved in halocyclization processes, leading to the production of derivatives like thiazolo[2,3-b][1,3,4]thiadiazolium and others. This showcases the compound’s versatility in synthetic chemistry, especially in creating structurally complex molecules (Tarasova et al., 2015).
Applications in Antimicrobial Activity
Antimicrobial Activity of Amidoalkylated Derivatives : Amidoalkylation of heterocyclic amines by derivatives of this compound has yielded new compounds with notable antimicrobial activity. For instance, certain compounds showed appreciable antibacterial activity against gram-negative and gram-positive bacteria, highlighting potential applications in antimicrobial treatments (Toshmurodov et al., 2021).
Applications in Photodynamic Therapy
Photodynamic Therapy for Cancer Treatment : The compound has been a part of synthesizing zinc phthalocyanine derivatives with high singlet oxygen quantum yield. These derivatives are significant for photodynamic therapy applications in treating cancer due to their excellent fluorescence properties and high quantum yield (Pişkin et al., 2020).
Applications in Crystal Engineering of Organometallic Materials
Ligand-forced Dimerization in Crystal Engineering : The compound has shown potential in crystal engineering, particularly in the ligand-forced dimerization of copper(I)-olefin complexes. This application is crucial in the field of material chemistry and the development of organometallic materials (Ardan et al., 2017).
Safety and Hazards
The safety information for “5-Allylsulfanyl-[1,3,4]thiadiazol-2-ylamine” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Properties
IUPAC Name |
5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S2/c1-2-3-9-5-8-7-4(6)10-5/h2H,1,3H2,(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKGCJNIVVSSVRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NN=C(S1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10326107 |
Source
|
| Record name | 5-[(Prop-2-en-1-yl)sulfanyl]-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10326107 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
30062-44-3 |
Source
|
| Record name | 30062-44-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=523975 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-[(Prop-2-en-1-yl)sulfanyl]-1,3,4-thiadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10326107 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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